1-(5-(2,5-Dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl)-3-(2-methoxyethyl)urea

• IUPAC Name: 1-[5-(2,5-dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl]-3-(2-methoxyethyl)urea
• InChI: InChI=1S/C12H16N4O4/c1-7-6-9(8(2)19-7)10-15-16-12(20-10)14-11(17)13-4-5-18-3/h6H,4-5H2,1-3H3,(H2,13,14,16,17)
• InChI Key: QYMQNLKZQYXUQK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C2=NN=C(O2)NC(=O)NCCOC
• Molecular Formula: C12H16N4O4
• Molecular Weight: 280.28 g/mol

Description

1-(5-(2,5-Dimethylfuran-3-yl)-1,3,4-oxadiazol-2-yl)-3-(2-methoxyethyl)urea is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. In

Scientific Research Applications

• Orexin Receptor Mechanisms in Compulsive Eating : A study investigated the effects of various orexin receptor antagonists, including compounds structurally related to the queried compound, on binge eating in rats. This research highlighted the potential role of orexin-1 receptor mechanisms in compulsive eating behaviors, suggesting avenues for pharmacological treatments of eating disorders (Piccoli et al., 2012).

• Reactivity Studies of Imidazole Derivatives : Another study focused on the synthesis and characterization of new imidazole derivatives. The research involved spectroscopic characterization and computational study, highlighting the reactivity and potential applications of these compounds in various fields (Hossain et al., 2018).

• Chemical Reactions of Urea Derivatives : Research on the chemical reactions of urea and its derivatives with acyloins and diacetyl in acid solution was conducted. This study contributes to the understanding of the chemistry of urea derivatives, which is essential for their application in various scientific fields (Butler & Hussain, 1981).

• Anticancer Activity of Novel Ureas : A study synthesized and tested ureas and sulfamides derived from 1-aminotetralins for their anticancer activity. The research found that some compounds showed significant cytotoxic activity against cancer cell lines, suggesting their potential as anticancer agents (Özgeriş et al., 2017).

• Biologically Active Compounds with Urea/Thiourea Moiety : A study synthesized a new series of biologically active compounds containing both 1,2,4- oxadiazole and urea/thiourea moiety. The research aimed to explore their potential applications in fields such as anti-inflammatory, analgesic, and antitumor activities (Arıkan Ölmez & Waseer, 2020).

• Urea-Formaldehyde Resin Synthesis : Research was conducted on the synthesis of urea–formaldehyde resins, involving a complex reaction network. This study is significant for the chemical industry, particularly in the production of bulk products (Steinhof et al., 2014).